Cas no 1204296-03-6 (2-Chloro-4-(difluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)pyridine
• CAS No: 1204296-03-6
• MF: C₆H₄ClF₂N
• MW: 163.552467346191
• MDL: MFCD14525492
• CID: 2092767
• PubChem ID: 45790949
• Update Time: 2025-11-02

2-Chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)pyridine
• CQNIYQCVDLBGPY-UHFFFAOYSA-N
• BBL101213
• STL555009
• FCH1186595
• Pyridine, 2-chloro-4-(difluoromethyl)-
• AK162317
• AX8262075
• AB0096978
• ST24040315
• DA-14467
• TQP0180
• MFCD14525492
• PB48092
• DS-7761
• EN300-1710004
• AKOS005257822
• CS-0043849
• DTXSID70672354
• 1204296-03-6
• SCHEMBL1437013
• F30822
• W-200942
• SY115925
• DTXCID10623103
• 859-188-5

• MDL： MFCD14525492
• Inchi： 1S/C6H4ClF2N/c7-5-3-4(6(8)9)1-2-10-5/h1-3,6H
• InChI Key： CQNIYQCVDLBGPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(F)F

Computed Properties

• Exact Mass: 163.0000331g/mol
• Monoisotopic Mass: 163.0000331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.334
• Boiling Point: 203 ºC
• Flash Point: 76 ºC

2-Chloro-4-(difluoromethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-4-(difluoromethyl)pyridine

2-Chloro-4-(difluoromethyl)pyridine (CAS No. 1204296-03-6): Properties, Applications, and Market Insights

2-Chloro-4-(difluoromethyl)pyridine (CAS No. 1204296-03-6) is a specialized halogenated pyridine derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique chloro-difluoromethyl substitution pattern, serves as a versatile building block in organic synthesis. Its molecular structure combines the reactivity of a pyridine ring with the strategic placement of chlorine and difluoromethyl groups, making it particularly valuable for designing advanced materials and bioactive molecules.

The growing interest in fluorinated pyridine compounds like 2-Chloro-4-(difluoromethyl)pyridine stems from their enhanced stability, bioavailability, and metabolic resistance compared to non-fluorinated analogs. Researchers frequently search for "difluoromethyl pyridine applications" or "chloro-difluoromethyl pyridine synthesis," reflecting the compound's importance in modern chemistry. Recent studies highlight its role in developing agrochemical intermediates and pharmaceutical precursors, particularly in crop protection formulations where fluorine incorporation improves pesticidal activity.

From a chemical perspective, 2-Chloro-4-(difluoromethyl)pyridine exhibits several noteworthy properties. The electron-withdrawing effect of both the chlorine and difluoromethyl groups significantly influences the pyridine ring's reactivity, making it an excellent substrate for nucleophilic aromatic substitution reactions. This characteristic has led to its increasing use in the synthesis of heterocyclic compounds, with particular relevance to "pyridine-based drug discovery" – a trending topic in medicinal chemistry circles. The compound's molecular weight of 163.55 g/mol and precise regiochemical arrangement make it ideal for structure-activity relationship studies.

The applications of 2-Chloro-4-(difluoromethyl)pyridine span multiple industries. In pharmaceutical research, it serves as a key intermediate for developing enzyme inhibitors and receptor modulators, especially those targeting neurological and inflammatory pathways. The agrochemical sector values this compound for creating next-generation crop protection agents, with many patents filed for difluoromethyl-containing pesticides in recent years. Additionally, materials scientists explore its potential in creating advanced polymers and liquid crystal formulations, capitalizing on the fluorine atoms' unique electronic properties.

Market analysis reveals growing demand for 2-Chloro-4-(difluoromethyl)pyridine, particularly from Asia-Pacific regions where agrochemical and pharmaceutical production is expanding rapidly. Industry reports tracking "fluorinated building blocks market growth" consistently highlight this compound's increasing commercial significance. Current synthesis methods focus on regioselective halogenation techniques and palladium-catalyzed cross-coupling reactions, with ongoing research aimed at improving yield and sustainability – addressing the chemical industry's push toward "green chemistry solutions."

Quality control for 2-Chloro-4-(difluoromethyl)pyridine typically involves rigorous analytical methods including HPLC purity testing, GC-MS analysis, and NMR spectroscopy. These protocols ensure batch-to-batch consistency for research and industrial applications. Storage recommendations emphasize protection from moisture and light, with optimal conditions being inert atmosphere and low temperatures – considerations frequently searched by laboratory professionals handling air-sensitive pyridine derivatives.

Looking forward, the scientific community anticipates expanded applications for 2-Chloro-4-(difluoromethyl)pyridine in emerging fields like metal-organic frameworks (MOFs) and catalysis. Its structural features make it a promising candidate for designing molecular sensors and specialty ligands. The compound's relevance to "precision agriculture chemicals" and "targeted drug delivery systems" positions it well for future market growth, particularly as industries seek more selective and environmentally friendly chemical solutions.

For researchers and manufacturers working with 2-Chloro-4-(difluoromethyl)pyridine, understanding its structure-property relationships remains crucial. The strategic placement of fluorine atoms adjacent to the pyridine nitrogen creates unique electronic effects that influence both reactivity and biological activity. This understanding drives innovation in multiple sectors, from developing novel pharmaceutical scaffolds to creating high-performance materials with tailored properties. As synthetic methodologies advance, this compound will likely play an increasingly important role in cutting-edge chemical research and industrial applications.